Cas no 885952-23-8 (4-(4-(Benzyloxy)-5-bromopyrimidin-2-yl)morpholine)
4-(4-(Benzyloxy)-5-bromopyrimidin-2-yl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-(Benzyloxy)-5-bromopyrimidin-2-yl)morpholine
- 4-(4-Benzyloxy-5-bromo-2-pyrimidinyl)morpholine
- 4-(5-bromo-4-phenylmethoxypyrimidin-2-yl)morpholine
- 4-[4-(benzyloxy)-5-bromopyrimidin-2-yl]morpholine
- 4-Benzyloxy-5-bromo-2-morpholin-4-yl-pyrimidine
- 885952-23-8
- 4-(4-Benzyloxy-5-bromo-2-pyrimidinyl)morpholine,95%
- MFCD06798240
- CS-0196127
- 4-(4-BENZYLOXY-5-BROMOPYRIMIDIN-2-YL)MORPHOLINE
- A861719
- FT-0712955
- E90032
- DTXSID60654740
- AKOS022181464
- DB-078014
-
- MDL: MFCD06798240
- Inchi: 1S/C15H16BrN3O2/c16-13-10-17-15(19-6-8-20-9-7-19)18-14(13)21-11-12-4-2-1-3-5-12/h1-5,10H,6-9,11H2
- InChI Key: DMIIRAXOFYSJQT-UHFFFAOYSA-N
- SMILES: BrC1C=NC(=NC=1OCC1C=CC=CC=1)N1CCOCC1
Computed Properties
- Exact Mass: 349.04300
- Monoisotopic Mass: 349.04259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 47.5Ų
Experimental Properties
- Color/Form: White powder
- Density: 1.458
- Melting Point: 114-116°C
- Boiling Point: 507.5°C at 760 mmHg
- Flash Point: 260.7°C
- Refractive Index: 1.608
- PSA: 47.48000
- LogP: 2.71970
- Solubility: Insoluble in water
4-(4-(Benzyloxy)-5-bromopyrimidin-2-yl)morpholine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(4-(Benzyloxy)-5-bromopyrimidin-2-yl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM128243-1g |
4-(4-(benzyloxy)-5-bromopyrimidin-2-yl)morpholine |
885952-23-8 | 95% | 1g |
$*** | 2023-05-29 | |
| abcr | AB206117-1 g |
4-(4-Benzyloxy-5-bromo-2-pyrimidinyl)morpholine, 95%; . |
885952-23-8 | 95% | 1 g |
€258.30 | 2023-07-20 | |
| abcr | AB206117-5 g |
4-(4-Benzyloxy-5-bromo-2-pyrimidinyl)morpholine, 95%; . |
885952-23-8 | 95% | 5 g |
€794.10 | 2023-07-20 | |
| Chemenu | CM128243-1g |
4-(4-(benzyloxy)-5-bromopyrimidin-2-yl)morpholine |
885952-23-8 | 95% | 1g |
$327 | 2021-08-05 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26911-1g |
4-(4-Benzyloxy-5-bromo-2-pyrimidinyl)morpholine, 95% |
885952-23-8 | 95% | 1g |
¥4069.00 | 2023-02-08 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26911-250mg |
4-(4-Benzyloxy-5-bromo-2-pyrimidinyl)morpholine, 95% |
885952-23-8 | 95% | 250mg |
¥1754.00 | 2023-02-08 | |
| abcr | AB206117-1g |
4-(4-Benzyloxy-5-bromo-2-pyrimidinyl)morpholine, 95%; . |
885952-23-8 | 95% | 1g |
€228.70 | 2025-04-15 | |
| abcr | AB206117-5g |
4-(4-Benzyloxy-5-bromo-2-pyrimidinyl)morpholine, 95%; . |
885952-23-8 | 95% | 5g |
€683.90 | 2025-04-15 | |
| Aaron | AR003KR7-1g |
4-(4-BENZYLOXY-5-BROMOPYRIMIDIN-2-YL)MORPHOLINE |
885952-23-8 | 95% | 1g |
$211.00 | 2024-07-18 | |
| Aaron | AR003KR7-5g |
4-(4-BENZYLOXY-5-BROMOPYRIMIDIN-2-YL)MORPHOLINE |
885952-23-8 | 95% | 5g |
$632.00 | 2024-07-18 |
4-(4-(Benzyloxy)-5-bromopyrimidin-2-yl)morpholine Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 4-(4-(Benzyloxy)-5-bromopyrimidin-2-yl)morpholine
4-(4-(Benzyloxy)-5-bromopyrimidin-2-yl)morpholine: A Comprehensive Overview
The compound 4-(4-(Benzyloxy)-5-bromopyrimidin-2-yl)morpholine, identified by the CAS number 885952-23-8, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of morpholine, a heterocyclic amine, and features a pyrimidine ring substituted with benzyloxy and bromine groups. Its unique structure endows it with potential applications in drug discovery and material science.
Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry. The presence of the benzyloxy group at position 4 and bromine at position 5 on the pyrimidine ring introduces steric and electronic effects that can modulate the compound's biological activity. Morpholine, as a versatile scaffold, has been widely used in the development of bioactive molecules due to its ability to form hydrogen bonds and its favorable pharmacokinetic properties.
One of the most promising aspects of 4-(4-(Benzyloxy)-5-bromopyrimidin-2-yl)morpholine is its potential as a lead compound in anti-cancer drug development. Researchers have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in tumor progression. The bromine substituent, in particular, has been shown to enhance the compound's stability and bioavailability, making it a strong candidate for further preclinical studies.
In addition to its therapeutic potential, this compound has also been explored for its role in enzyme inhibition. Studies have demonstrated that 4-(4-(Benzyloxy)-5-bromopyrimidin-2-yl)morpholine can inhibit serine hydrolases, a class of enzymes implicated in inflammation and neurodegenerative diseases. The benzyloxy group plays a critical role in enhancing the compound's binding affinity to the enzyme's active site, thereby improving its inhibitory potency.
The synthesis of this compound involves a multi-step process that combines nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis pathway, resulting in higher yields and improved purity. These improvements are crucial for scaling up production for research purposes.
From an environmental perspective, understanding the fate and transport of 4-(4-(Benzyloxy)-5-bromopyrimidin-2-yl)morpholine is essential for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on non-target organisms.
In conclusion, 4-(4-(Benzyloxy)-5-bromopyrimidin-2-yl)morpholine, with its unique structural features and promising biological activities, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to uncover its full potential, this molecule may pave the way for innovative treatments across various disease areas.
885952-23-8 (4-(4-(Benzyloxy)-5-bromopyrimidin-2-yl)morpholine) Related Products
- 885952-24-9(4-Benzyloxy-5-bromo-2-(4-methyl-1-piperazinyl)pyrimidine)
- 885952-21-6(4-Benzyloxy-5-bromo-2-(1-pyrrolidinyl)pyrimidine)
- 885952-22-7(4-(Benzyloxy)-5-bromo-2-(piperidin-1-yl)pyrimidine)
- 948549-60-8(4-(benzyloxy)-5-bromopyrimidin-2-amine)
- 205672-20-4(4-Benzyloxy-5-bromo-2-(N,N-dimethylamino)pyrimidine)
- 1448870-01-6(Ethanol, 2-[(5-bromo-4-methoxy-2-pyrimidinyl)methylamino]-)
- 885952-25-0(2-Benzylamino-4-benzyloxy-5-bromopyrimidine)
- 205672-28-2(2-Pyrimidinamine, 5-bromo-N-methyl-4-(phenylmethoxy)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)